Cas no 2127096-30-2 (2-iodo-1H-indole-5-carbaldehyde)

• Product Name: 2-iodo-1H-indole-5-carbaldehyde
• CAS No: 2127096-30-2
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 5728454
• PubChem ID: 88957184
• Update Time: 2023-10-27

2-iodo-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2127096-30-2
• CS-0527165
• SCHEMBL12777895
• SY331119
• 2-iodo-1H-indole-5-carbaldehyde
• 1H-Indole-5-carboxaldehyde, 2-iodo-

• Inchi： 1S/C9H6INO/c10-9-4-7-3-6(5-12)1-2-8(7)11-9/h1-5,11H
• InChI Key： KAEICVFRYVXMCI-UHFFFAOYSA-N
• SMILES： IC1=CC2C=C(C=O)C=CC=2N1

Computed Properties

• Exact Mass: 270.94941g/mol
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.998±0.06 g/cm3(Predicted)
• Boiling Point: 417.6±25.0 °C(Predicted)
• pka: 14.70±0.30(Predicted)